![molecular formula C16H15BrClN3O4S B298819 N'-[(5-bromo-2-furyl)methylene]-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide](/img/structure/B298819.png)
N'-[(5-bromo-2-furyl)methylene]-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide
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Overview
Description
N-[(5-bromo-2-furyl)methylene]-1-[(4-chlorophenyl)sulfonyl]-2-pyrrolidinecarbohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as "compound X" in the literature.
Mechanism of Action
The mechanism of action of compound X is not fully understood, but it is believed to act through multiple pathways. It has been shown to inhibit the activity of various enzymes involved in cancer cell proliferation, including topoisomerase II and histone deacetylase. Additionally, it has been shown to activate AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor gamma (PPARγ), which are involved in glucose metabolism and insulin sensitivity. Moreover, compound X has been shown to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of various diseases.
Biochemical and physiological effects:
Compound X has been shown to have several biochemical and physiological effects, including inhibition of cancer cell proliferation, regulation of glucose metabolism, improvement of insulin sensitivity, and reduction of oxidative stress and inflammation. It has also been shown to have neuroprotective effects in various animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of compound X is its broad spectrum of activity against various diseases. It has also been shown to have low toxicity and good bioavailability in animal studies. However, one of the limitations of compound X is its poor solubility in aqueous solutions, which can hinder its use in certain experimental settings. Furthermore, the mechanism of action of compound X is not fully understood, which can make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of compound X. One area of research is the optimization of its therapeutic potential through the identification of its molecular targets and the development of more effective delivery systems. Another area of research is the investigation of its potential in combination with other drugs for the treatment of various diseases. Moreover, the development of more potent analogs of compound X with improved solubility and selectivity is an area of active research. Finally, the investigation of the pharmacokinetics and pharmacodynamics of compound X in humans is necessary to determine its potential as a therapeutic agent.
Synthesis Methods
Compound X can be synthesized through a multistep reaction sequence involving the reaction of 5-bromo-2-furaldehyde with 4-chlorobenzene-1-sulfonyl chloride, followed by the reaction of the resulting intermediate with pyrrolidinecarbohydrazide. The final product is obtained through purification and isolation steps.
Scientific Research Applications
Compound X has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurological disorders. Several studies have reported the anticancer activity of compound X against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to have antidiabetic effects by regulating glucose metabolism and improving insulin sensitivity. Furthermore, compound X has been studied for its neuroprotective effects in various animal models of neurodegenerative diseases.
properties
Molecular Formula |
C16H15BrClN3O4S |
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Molecular Weight |
460.7 g/mol |
IUPAC Name |
N-[(E)-(5-bromofuran-2-yl)methylideneamino]-1-(4-chlorophenyl)sulfonylpyrrolidine-2-carboxamide |
InChI |
InChI=1S/C16H15BrClN3O4S/c17-15-8-5-12(25-15)10-19-20-16(22)14-2-1-9-21(14)26(23,24)13-6-3-11(18)4-7-13/h3-8,10,14H,1-2,9H2,(H,20,22)/b19-10+ |
InChI Key |
ZHNNFSLGGFBJKZ-VXLYETTFSA-N |
Isomeric SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)N/N=C/C3=CC=C(O3)Br |
SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)NN=CC3=CC=C(O3)Br |
Canonical SMILES |
C1CC(N(C1)S(=O)(=O)C2=CC=C(C=C2)Cl)C(=O)NN=CC3=CC=C(O3)Br |
Origin of Product |
United States |
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